Cas no 1542-36-5 (2,5-Difluoro-4-nitroaniline)

• Product Name: 2,5-Difluoro-4-nitroaniline
• CAS No: 1542-36-5
• Molecular Formula: C₆H₄N₂O₂F₂
• Molecular Weight: 174.10496
• MDL: MFCD11519059
• CID: 194317
• PubChem ID: 235930

2,5-Difluoro-4-nitroaniline Properties

Names and Identifiers

• 2,5-Difluoro-4-nitroaniline
• 3,6-DIFUORO-4-NITROANILINE
• Benzenamine,2,5-difluoro-4-nitro-
• 2,5-Difluoro-4-nitrobenzenamine
• ZR BF EF DNW
• NSC-37835
• DTXSID40284589
• SCHEMBL8698196
• 2,5-difluoro-4-nitroaniline
• BAA54236
• BS-27403
• CS-0148346
• 1542-36-5
• IBGGCVMFSJQOID-UHFFFAOYSA-N
• MFCD11519059
• A1-01154
• A809515
• EN300-90119
• NSC37835
• AKOS006282139
• FT-0691454
• DB-292288

• MDL： MFCD11519059
• InChIKey： IBGGCVMFSJQOID-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4F2N2O2/c7-3-2-6(10(11)12)4(8)1-5(3)9/h1-2H,9H2
• SMILES： C1=C(C(=CC(=C1N)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.02412
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.024
• Heavy Atom Count: 12
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• PSA: 69.16
• Refractive Index: 1.575
• Boiling Point: 337.2°Cat760mmHg
• Melting Point: 153-153.5 °C
• Flash Point: 157.7°C
• Density: 1.554